3-(tert-butoxy)-2,2-dimethylpropan-1-ol
Overview
Description
3-(tert-butoxy)-2,2-dimethylpropan-1-ol is an organic compound with the molecular formula C9H20O2. It is a tertiary alcohol with a tert-butoxy group attached to a 2,2-dimethylpropan-1-ol backbone. This compound is of interest in organic synthesis due to its unique structural features and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions
3-(tert-butoxy)-2,2-dimethylpropan-1-ol can be synthesized through various methods. One common approach involves the reaction of tert-butyl alcohol with 2,2-dimethylpropan-1-ol in the presence of an acid catalyst. The reaction typically proceeds under mild conditions, with the tert-butyl group being introduced via an esterification process .
Industrial Production Methods
In industrial settings, the synthesis of this compound may involve continuous flow processes using microreactor systems. These systems offer advantages such as improved efficiency, better control over reaction conditions, and enhanced safety compared to traditional batch processes .
Chemical Reactions Analysis
Types of Reactions
3-(tert-butoxy)-2,2-dimethylpropan-1-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert it to simpler alcohols or hydrocarbons.
Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.
Major Products Formed
Oxidation: Ketones or carboxylic acids.
Reduction: Simpler alcohols or hydrocarbons.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
3-(tert-butoxy)-2,2-dimethylpropan-1-ol has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex molecules.
Biology: The compound can be used in the synthesis of biologically active molecules and as a protecting group in peptide synthesis.
Industry: The compound is used in the production of specialty chemicals and as a solvent in various industrial processes
Mechanism of Action
The mechanism of action of 3-(tert-butoxy)-2,2-dimethylpropan-1-ol involves its reactivity as a tertiary alcohol. The tert-butoxy group provides steric hindrance, which influences the compound’s reactivity and selectivity in chemical reactions. The molecular targets and pathways involved depend on the specific reactions and applications in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
Sodium tert-butoxide: A strong, non-nucleophilic base used in organic synthesis.
Potassium tert-butoxide: Similar to sodium tert-butoxide, it is used as a strong base and in elimination reactions.
tert-Butyl ethers: Compounds with similar structural features used as oxygenated additives for motor gasoline.
Uniqueness
3-(tert-butoxy)-2,2-dimethylpropan-1-ol is unique due to its combination of a tert-butoxy group and a 2,2-dimethylpropan-1-ol backbone. This structure provides distinct reactivity and selectivity in chemical reactions, making it valuable in various synthetic applications.
Properties
CAS No. |
17393-41-8 |
|---|---|
Molecular Formula |
C9H20O2 |
Molecular Weight |
160.3 |
Purity |
95 |
Origin of Product |
United States |
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